Cas no 78233-51-9 (Glycine, N-(N-benzoyl-L-valyl)-)

Glycine, N-(N-benzoyl-L-valyl)- structure
78233-51-9 structure
Product name:Glycine, N-(N-benzoyl-L-valyl)-
CAS No:78233-51-9
MF:C14H18N2O4
MW:278.303723812103
CID:534839
PubChem ID:53780318

Glycine, N-(N-benzoyl-L-valyl)- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(N-benzoyl-L-valyl)-
    • 2-[[(2S)-2-benzamido-3-methylbutanoyl]amino]acetic acid
    • DTXSID00706616
    • Benzoyl-L-valyl-glycine
    • N-Benzoyl-L-valylglycine
    • 78233-51-9
    • SCHEMBL6659077
    • DUUHVKVJOKOUEU-LBPRGKRZSA-N
    • Inchi: InChI=1S/C14H18N2O4/c1-9(2)12(14(20)15-8-11(17)18)16-13(19)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3,(H,15,20)(H,16,19)(H,17,18)/t12-/m0/s1
    • InChI Key: DUUHVKVJOKOUEU-LBPRGKRZSA-N
    • SMILES: CC(C)C(C(=O)NCC(=O)O)NC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 278.12665706g/mol
  • Monoisotopic Mass: 278.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 95.5Ų

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